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Compound of Interest

Compound Name: Jaboticabin

Cat. No.: B602120 Get Quote

Providing essential safety and logistical information for the proper disposal of Jaboticabin, this

guide offers procedural, step-by-step instructions to ensure safe handling and environmental

compliance. As a trusted partner in your research endeavors, we aim to provide value beyond

the product itself by becoming your preferred source for laboratory safety and chemical

handling information.

Jaboticabin, a bioactive depside isolated from the fruit of the jaboticaba tree (Myrciaria

cauliflora), is a subject of growing interest in pharmaceutical research for its anti-inflammatory

and antioxidant properties.[1] As with any laboratory chemical, responsible disposal is

paramount to ensure the safety of personnel and the protection of the environment. While

specific disposal guidelines for Jaboticabin are not readily available, a comprehensive

procedure can be formulated based on its chemical properties and general principles of

laboratory waste management.

Chemical and Physical Properties of Jaboticabin
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. Key quantitative data for Jaboticabin are summarized below.
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Property Value Source

CAS Number 911315-93-0 [2][3][4]

Molecular Formula C₁₆H₁₄O₈ [2][3][4]

Molecular Weight 334.28 g/mol [2][3][4]

Appearance White to Off-White Solid [3]

Step-by-Step Disposal Protocol for Jaboticabin
This protocol provides a detailed methodology for the safe disposal of Jaboticabin waste

generated in a laboratory setting. It is crucial to always adhere to your institution's specific

waste management policies and local regulations.

Waste Identification and Classification
Identify the Waste Stream: Determine if the Jaboticabin waste is a pure solid, a solution, or

mixed with other materials (e.g., contaminated labware).

Classify the Hazard: Based on its nature as a non-halogenated organic polyphenol,

Jaboticabin waste should be classified as non-halogenated organic solid waste or non-

halogenated organic liquid waste, depending on its form. While not classified as acutely

toxic, it is prudent to handle it as a potentially bioactive compound.

Segregation of Waste
Proper segregation is critical to prevent dangerous chemical reactions.[5][6]

Solid Waste:

Collect solid Jaboticabin waste, including contaminated personal protective equipment

(PPE) like gloves and weigh boats, in a designated, properly labeled waste container.

Do not mix with halogenated organic waste, inorganic waste, or sharps.

Liquid Waste:
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Collect solutions containing Jaboticabin in a separate, compatible liquid waste container.

Common compatible materials for organic solvents include glass or polyethylene.

Ensure the container is clearly labeled as "Non-Halogenated Organic Liquid Waste" and

lists Jaboticabin as a constituent.

Do not mix with acidic, basic, or halogenated waste streams.[6]

Sharps Waste:

Any sharps (e.g., needles, Pasteur pipettes) contaminated with Jaboticabin should be

disposed of in a designated sharps container.

Waste Storage and Labeling
Container Requirements: Use containers that are in good condition, compatible with the

waste, and have a secure, leak-proof lid.[7]

Labeling: All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste" (or as required by your institution).

The full chemical name: "Jaboticabin".

The hazard classification (e.g., "Non-Halogenated Organic Solid").

The date of accumulation.

Storage Location: Store waste containers in a designated satellite accumulation area that is

at or near the point of generation.[6][8] This area should be well-ventilated and away from

sources of ignition.

Disposal Procedure
The final disposal method will be determined by your institution's environmental health and

safety (EHS) department and licensed waste disposal contractors. Common disposal routes for

non-halogenated organic waste include:
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Incineration: This is a common and effective method for the destruction of organic

compounds. Solid Jaboticabin waste can be packaged in flammable material and

incinerated in a suitable combustion chamber.[9] Liquid waste can be atomized into an

incinerator.[9]

Landfill: In some cases, solid waste may be absorbed onto an inert material like vermiculite

or sand and disposed of in a secured sanitary landfill.[9] This is generally a less preferred

method for chemical waste.

Never dispose of Jaboticabin down the drain or in the regular trash.[10]

Experimental Workflow for Jaboticabin Disposal
To aid in the decision-making process for handling Jaboticabin waste, the following diagram

outlines the logical steps from generation to disposal.
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Jaboticabin Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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